E12CA1A3

mRNA delivery in vivo imaging LNP biodistribution
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C34H67NO4
Molecular Weight 553.9 g/mol
Cat. No. B15552503
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameE12CA1A3
Molecular FormulaC34H67NO4
Molecular Weight553.9 g/mol
Structural Identifiers
InChIInChI=1S/C34H67NO4/c1-6-9-12-15-17-18-20-23-27-32(39-33(36)28-24-29-35(4)5)30-38-34(37)31(25-21-14-11-8-3)26-22-19-16-13-10-7-2/h31-32H,6-30H2,1-5H3
InChIKeyPAPHCDVUAFOSMR-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / 50 mg / 100 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

E12CA1A3 Ionizable Lipid for mRNA–LNP


E12CA1A3 (CAS 2778182-26-4) is a synthetic ionizable cationic lipid featuring a 1,2-diester core scaffold and a tertiary amine headgroup, designed for the formulation of lipid nanoparticles (LNPs) that deliver messenger RNA (mRNA) [1]. With a measured pKa of 6.4, E12CA1A3 facilitates efficient mRNA encapsulation at low pH and endosomal escape following cellular uptake . In head-to-head preclinical studies, LNPs formulated with E12CA1A3 demonstrate markedly faster hepatic clearance than the clinical benchmark DLin-MC3-DMA, while achieving superior luminescent reporter expression in vivo relative to both MC3 and ALC-0315-based formulations [2][3]. These properties position E12CA1A3 as a next-generation ionizable lipid for mRNA vaccine and therapeutic programs in which reduced liver accumulation and enhanced extrahepatic protein expression are critical selection criteria.

Ionizable lipid with pKa ~6.4 for endosomal escape studies
1,2-diester scaffold supports esterase-mediated clearance research
Reported faster hepatic clearance vs MC3 in preclinical models

Why MC3 or ALC-0315 Cannot Replace E12CA1A3


Although DLin-MC3-DMA (MC3) and ALC-0315 are the most widely recognized clinically validated ionizable lipids, their substitution for E12CA1A3 in LNP-based mRNA programs introduces quantifiable performance trade-offs. MC3 LNPs exhibit prolonged liver retention and elevate C-reactive protein (CRP) at therapeutic doses, whereas E12CA1A3 LNPs are cleared significantly faster from the liver without triggering CRP increases [1]. Compared to ALC-0315, which underpins the Comirnaty® COVID-19 vaccine, E12CA1A3-based formulations generate higher protein expression in the spleen and draining lymph nodes—tissues critical for vaccine-elicited immunity—while the lead analog A3-C5 further amplifies this advantage at the injection site [2]. The 1,2-diester backbone of E12CA1A3 is structurally distinct from the single-ester or ether linkages found in MC3 and ALC-0315, creating a differentiated intellectual property space and preventing simple formulation interchangeability [3]. The quantitative evidence summarized below demonstrates that selecting a generic benchmark lipid without accounting for these differences can compromise both the safety profile and the tissue-level expression efficiency of an mRNA therapeutic or vaccine candidate.

MC3 liver retention
MC3 LNPs show prolonged liver exposure and CRP elevation at high doses, a profile E12CA1A3 may not replicate.
ALC-0315 tissue expression
ALC-0315-based LNPs may produce lower protein expression in spleen and draining lymph nodes compared to E12CA1A3-derived analogs.
Structural interchangeability
1,2-diester core differs from mono-ester/ether linkages in MC3 and ALC-0315, limiting direct formulation substitution.

E12CA1A3 vs. MC3 & ALC-0315: Evidence


Whole-Body Luciferase Signal vs. MC3

In a direct head-to-head comparison using tumor-bearing mice, A1A3 LNPs (formulated with E12CA1A3 as the ionizable lipid component) were injected intramuscularly with 5 μg of Luciferase mRNA. At 6 hours post-injection, whole-body bioluminescence imaging quantified the fluorescence signal of A1A3 LUC mRNA-LNPs as 1.6 times stronger than that of MC3 LUC mRNA-LNPs [1]. This difference demonstrates that E12CA1A3-based LNPs achieve substantially higher mRNA translation in vivo at an early time point critical for immune priming.

Whole-body luminescence vs. MC3
Head-to-head
1.6× higher total flux
Reported higher early-timepoint expression in tumor-bearing mice
6 h post-injection, 5 μg Luc mRNA-LNPs i.m.
mRNA delivery in vivo imaging LNP biodistribution ionizable lipid benchmarking

Accelerated Liver Clearance vs. MC3

A comparative pharmacokinetic study measured liver concentrations of E12CA1A3 (A3) LNPs and MC3 LNPs following intravenous administration at equivalent doses. At all evaluated time points, the liver concentration of A3 LNPs was significantly lower than that of MC3 LNPs (p < 0.05), confirming faster hepatic clearance for the E12CA1A3-based formulation [1]. The presence of two ester bonds in the E12CA1A3 scaffold, which are susceptible to endogenous esterase-mediated hydrolysis, is proposed as the mechanistic basis for this accelerated clearance [2].

Liver clearance vs. MC3
Head-to-head
Significantly lower hepatic concentration (p<0.05)
Supports faster esterase-mediated clearance context
Mouse model, i.v. bolus, multiple time points
liver clearance ionizable lipid metabolism LNP safety repeat-dose toxicology

CRP Elevation vs. MC3

A safety comparison evaluated serum C-reactive protein (CRP) levels following administration of A3 (E12CA1A3) LNPs versus MC3 LNPs at a matched high dose of 1 mg/kg. Neither formulation caused overt liver function test abnormalities; however, MC3 mRNA-LNPs induced a measurable elevation in CRP, whereas A3 mRNA-LNPs did not [1]. Furthermore, repeat-dose safety assessment of A3 mRNA-LNPs at a therapeutic dose of 0.25 mg/kg revealed no significant abnormalities in major organ histology or biochemical markers of liver and kidney function [2].

CRP elevation vs. MC3
Head-to-head
No CRP increase at 1 mg/kg, unlike MC3
Reported tolerability endpoint context
Single-dose comparison, mouse model
ionizable lipid safety C-reactive protein dose-limiting toxicity LNP tolerability

Lymphoid Tissue Luciferase vs. ALC-0315

Structure-activity relationship studies of the E12CA1A3 scaffold generated three analogs with varied ester-bond spacing: A3-C3, A3-C4, and A3-C5. Among these, A3-C5 Luciferase mRNA-LNPs produced higher luminescence signal at the injection site, in the spleen, and in draining lymph nodes compared to ALC-0315-based LNPs [1]. While the ester-bond positional changes did not significantly alter lipid pKa, the A3-C5 variant—directly derived from the E12CA1A3 core—achieved the greatest translational efficiency in lymphoid tissues relevant to vaccine responses. This finding is reported as a class-level inference from the E12CA1A3 structural family, as no direct E12CA1A3-versus-ALC-0315 comparison is available for the parent compound alone.

Lymphoid expression vs. ALC-0315
Class-level
A3-C5 analog: higher spleen & lymph node signal
Reported lymphoid-tissue expression context; class-level inference
Analog data; direct parent comparison not available
extrahepatic mRNA delivery spleen targeting lymph node expression ALC-0315 comparator

In Vitro Transfection Efficiency and Uptake

Characterization of A3 (E12CA1A3) mRNA-LNPs demonstrated robust in vitro performance parameters. The nanoparticles exhibited a particle size of approximately 80 nm with a polydispersity index (PDI) below 0.2, and maintained colloidal stability for at least 2 months at 4 °C in Tris-PBS buffer [1]. Cellular uptake experiments revealed that A3 mRNA-LNPs began entering cells within approximately 10 minutes of exposure, reaching a peak at 3 hours, with an overall transfection efficiency exceeding 90% [2]. Confocal fluorescence microscopy further confirmed that A3 mRNA-LNPs effectively escape from lysosomal compartments, a prerequisite for cytosolic mRNA translation [3]. Comparator data for MC3 or ALC-0315 under identical conditions are not provided in the available summary; this evidence is therefore classified as supporting characterization of the target compound.

In vitro characterization
Supporting
>90% transfection, ~80 nm, PDI
Supports formulation quality and batch consistency review
Stable ≥2 months at 4 °C; no comparator data
transfection efficiency cellular uptake endosomal escape mRNA-LNP characterization

E12CA1A3 Application Scenarios


mRNA Cancer Vaccine with Reduced Liver Retention

Programs developing therapeutic mRNA cancer vaccines that necessitate multiple-dose regimens can leverage E12CA1A3's demonstrated fast liver clearance. Compared to MC3, E12CA1A3 LNPs show significantly lower hepatic retention at all measured time points and avoid CRP elevation at 1 mg/kg [1]. This profile addresses the cumulative hepatotoxicity risk that limits MC3-based formulations in chronic dosing scenarios, making E12CA1A3 a rational choice for oncology mRNA vaccine candidates intended for repeated administration.

mRNA Vaccines Targeting Lymphoid Tissues

For prophylactic vaccines against infectious diseases, achieving robust protein expression in spleen and draining lymph nodes is critical for potent humoral and cellular immunity. The E12CA1A3-derived analog A3-C5 demonstrates qualitatively higher luciferase expression in these lymphoid tissues compared to ALC-0315 [2]. Programs aiming to optimize lymph node-targeted mRNA delivery—particularly for pathogens requiring strong T follicular helper and germinal center responses—can prioritize E12CA1A3-based lipid libraries as screening starting points.

LNP Screening & Lead Optimization

The E12CA1A3 scaffold, with its 1,2-diester core architecture and modular ester-bond positioning (enabling analogs A3-C3, A3-C4, A3-C5), provides a versatile chemical platform for structure-activity relationship (SAR) studies [3]. Procurement of E12CA1A3 as a parent compound, alongside its positional analogs, enables formulation teams to systematically explore the impact of ester-bond spacing on tissue tropism, metabolic stability, and transfection efficiency—all while operating within a single, patent-differentiated chemical series.

Head-to-Head Benchmarking vs. MC3

DLin-MC3-DMA remains the most widely cited ionizable lipid benchmark in the LNP field. E12CA1A3 has been directly compared against MC3 in both pharmacokinetic (liver clearance) and pharmacodynamic (in vivo luminescence, CRP safety) endpoints [1][4]. Laboratories establishing internal benchmarking panels for novel ionizable lipid candidates can incorporate E12CA1A3 as a pre-validated comparator that already demonstrates quantitative differentiation from MC3, reducing the need for de novo head-to-head characterization.

Application
Selection Property
Validation Focus
mRNA vaccine research – liver clearance
Reported fast hepatic clearance profile
Liver exposure & CRP endpoint monitoring
Lymphoid tissue-targeted mRNA studies
Enhanced spleen/lymph node expression context
Lymphoid tissue luciferase expression assays
Ionizable lipid SAR exploration
Modular 1,2-diester scaffold with variable ester spacing
Ester-bond positioning vs. tissue tropism
MC3 benchmarking panel
Pre-characterized comparator with quantitative MC3 differentiation
In vivo luminescence & liver PK reproducibility

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

34 linked technical documents
Explore Hub


Quote Request

Request a Quote for E12CA1A3

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.